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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of butyl formate (CAS No. 592-84-7). The information is curated to support

research, development, and safety assessments involving this versatile ester. Data is

presented in a structured format for clarity and ease of comparison, supplemented by detailed

experimental protocols and a visualization of property interdependencies.

General and Molecular Properties
Butyl formate, also known as n-butyl methanoate, is a formate ester recognized for its

characteristic fruity, plum-like odor.[1][2][3] It is found naturally in various fruits like apples and

strawberries and is utilized as a flavoring agent and a polar aprotic solvent.[1][2]
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂ [4][5]

Molecular Weight 102.13 g/mol [1][2][6]

IUPAC Name butyl formate [1]

Synonyms
n-Butyl formate, Formic acid

butyl ester, n-Butyl methanoate
[1][3][4]

CAS Registry Number 592-84-7 [2][4][5]

Physical Description Clear, colorless liquid [1][2][6]

Thermodynamic and Physical Properties
The thermodynamic and physical properties of butyl formate are critical for its handling,

storage, and application in various processes. These properties dictate its behavior under

different temperature and pressure conditions.

Property Value Reference(s)

Boiling Point
106-107 °C (222.8-224.6 °F) at

760 mmHg
[1][2][6]

Melting Point
-91 to -92 °C (-131.8 to -133.6

°F)
[2][7]

Density 0.885 - 0.9108 g/mL at 25 °C [1][2][6]

Vapor Pressure 28.9 mmHg at 25 °C [1][8]

Vapor Density 3.5 (Air = 1) [1]

Refractive Index (n20/D) 1.380 - 1.400 [1][2][8]

Surface Tension 24.89 dyn/cm [7]

Dipole Moment 2.03 D [7]

Solubility and Partitioning
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The solubility of butyl formate in various media is a key determinant of its environmental fate,

bioavailability, and utility as a solvent.

Property Value Reference(s)

Water Solubility
7.56 mg/mL at 27 °C (Slightly

soluble)
[1][8]

Solubility in Organic Solvents
Miscible with alcohol, ether,

and most organic solvents
[1][2]

LogP (Octanol/Water Partition

Coefficient)
1.30 - 1.396 (est) [1][3][8]

Safety and Flammability
Understanding the flammability characteristics of butyl formate is essential for ensuring safe

handling and storage procedures.

Property Value Reference(s)

Flash Point
13.9 - 18 °C (57 - 64.4 °F)

(Closed Cup)
[1][2][6][8]

Autoignition Temperature 322 °C (612 °F) [6]

Explosive Limits 1.7 - 8.2% (V) [3][9]

Experimental Protocols
The determination of the physicochemical properties listed above is conducted using

standardized experimental methodologies. Below are detailed overviews of the protocols for

key experiments.

Boiling Point Determination (Capillary Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A common laboratory method is the capillary

tube technique.[4][10]
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Methodology:

A small quantity of butyl formate is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed within the fusion tube containing

the sample.

The assembly is attached to a thermometer and heated slowly and uniformly in a heating

bath (e.g., a Thiele tube or an aluminum block).[4]

As the temperature rises, dissolved air will be expelled from the capillary tube. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the

open end of the capillary tube.[4]

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[10]

Density Measurement (Pycnometer Method)
The density of a liquid is its mass per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.[11][12]

Methodology:

A clean, dry pycnometer (a glass flask of a specific, known volume) is weighed accurately.

The pycnometer is then filled with butyl formate, ensuring no air bubbles are trapped.

The filled pycnometer is brought to a constant temperature in a water bath.

The pycnometer is weighed again to determine the mass of the liquid.

The density is calculated by dividing the mass of the butyl formate by the known volume of

the pycnometer.[11]

Flash Point Determination (Pensky-Martens Closed Cup)
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The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The ASTM D93 standard test method using a Pensky-Martens closed-cup tester

is widely used.[1][3][5][13]

Methodology:

A sample of butyl formate (typically 75 mL) is placed in the test cup of the Pensky-Martens

apparatus.[5]

The sample is heated at a slow, constant rate while being stirred.[5]

An ignition source (a small flame) is periodically directed into the vapor space above the

liquid surface.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite momentarily.[5]

Water Solubility (OECD 105 - Flask Method)
The water solubility is the saturation mass concentration of a substance in water at a given

temperature. For substances with solubility above 10⁻² g/L, the Flask Method as described in

OECD Guideline 105 is appropriate.[2][6][9]

Methodology:

An excess amount of butyl formate is added to a flask containing purified water.

The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium

(saturation).

After agitation, the mixture is allowed to stand to permit phase separation.

A sample of the aqueous phase is carefully removed, ensuring no undissolved ester is

included. This may involve centrifugation or filtration.[2]

The concentration of butyl formate in the aqueous sample is determined using a suitable

analytical technique, such as gas chromatography (GC).
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Vapor Pressure Determination (OECD 104 - Static
Method)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature. The static method, outlined in OECD Guideline 104,

is a direct measurement technique.[8][14]

Methodology:

A sample of degassed butyl formate is introduced into a thermostatically controlled sample

cell.

The cell is evacuated to remove air.

The temperature of the cell is precisely controlled and allowed to equilibrate.

The pressure inside the cell, which is the vapor pressure of the substance at that

temperature, is measured using a pressure transducer.

Measurements are repeated at several different temperatures to establish the vapor

pressure curve.[8]

Visualization of Property Relationships
The physicochemical properties of a molecule are interconnected. The following diagram

illustrates the logical relationships, starting from the fundamental molecular structure.
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Caption: Interrelationships of Butyl Formate's Physicochemical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

